Cas no 1368596-05-7 (1H-Imidazole-4-methanamine, 1-cycloheptyl-)

• Product Name: 1H-Imidazole-4-methanamine, 1-cycloheptyl-
• CAS No: 1368596-05-7
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5281242
• Update Time: 2025-09-28

1H-Imidazole-4-methanamine, 1-cycloheptyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-methanamine, 1-cycloheptyl-

• Inchi： 1S/C11H19N3/c12-7-10-8-14(9-13-10)11-5-3-1-2-4-6-11/h8-9,11H,1-7,12H2
• InChI Key： OHLNOMQOGGBXHB-UHFFFAOYSA-N
• SMILES： C1N(C2CCCCCC2)C=C(CN)N=1

Additional information on 1H-Imidazole-4-methanamine, 1-cycloheptyl-

Comprehensive Overview of 1H-Imidazole-4-methanamine, 1-cycloheptyl- (CAS No. 1368596-05-7)

The compound 1H-Imidazole-4-methanamine, 1-cycloheptyl- (CAS No. 1368596-05-7) is a specialized organic molecule featuring a unique imidazole core structure substituted with a cycloheptyl group. This chemical entity has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The imidazole ring is a well-known heterocycle in medicinal chemistry, often associated with bioactive molecules targeting enzymes and receptors. The addition of the cycloheptyl moiety introduces steric and electronic modifications that can enhance binding affinity and selectivity.

In recent years, the demand for novel imidazole derivatives has surged, driven by their versatility in designing small-molecule inhibitors and therapeutic agents. Researchers are particularly interested in 1H-Imidazole-4-methanamine, 1-cycloheptyl- for its potential role in modulating protein-protein interactions (PPIs) and signal transduction pathways. These applications align with current trends in precision medicine and targeted therapy, where imidazole-based scaffolds are increasingly explored for their ability to interact with biological targets with high specificity.

The synthesis of 1H-Imidazole-4-methanamine, 1-cycloheptyl- typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to improve yield and purity. Analytical characterization using NMR spectroscopy, mass spectrometry, and HPLC ensures the structural integrity and quality of the compound, making it suitable for high-throughput screening and preclinical studies.

From a commercial perspective, 1H-Imidazole-4-methanamine, 1-cycloheptyl- is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its pricing and availability are influenced by factors such as scale of production, purity requirements, and regulatory compliance. Companies engaged in drug discovery often seek custom synthesis services to obtain tailored derivatives of this compound for specific research needs.

Environmental and safety considerations are paramount when handling 1H-Imidazole-4-methanamine, 1-cycloheptyl-. While it is not classified as a hazardous substance, standard laboratory practices, including the use of personal protective equipment (PPE) and proper ventilation, are recommended. Regulatory frameworks such as REACH and GMP guidelines ensure that the compound is manufactured and distributed under controlled conditions to maintain safety and efficacy.

Future research directions for 1H-Imidazole-4-methanamine, 1-cycloheptyl- may explore its potential in neurological disorders, cancer therapeutics, and infectious disease treatments. The compound's structural flexibility allows for further derivatization, enabling the development of next-generation bioactive molecules. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In summary, 1H-Imidazole-4-methanamine, 1-cycloheptyl- (CAS No. 1368596-05-7) represents a promising candidate in the realm of medicinal chemistry and drug development. Its unique structural features and potential biological activities make it a valuable tool for researchers aiming to address unmet medical needs. As the scientific community continues to uncover its full potential, this compound is poised to play a pivotal role in advancing therapeutic innovations.